4-(2,4-Difluorophenyl)-2-fluorophenol, 95%

• IUPAC Name: 4-(2,4-difluorophenyl)-2-fluorophenol
• InChI: InChI=1S/C12H7F3O/c13-8-2-3-9(10(14)6-8)7-1-4-12(16)11(15)5-7/h1-6,16H
• InChI Key: HTAHGUILNPFAEI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C2=C(C=C(C=C2)F)F)F)O
• Molecular Formula: C12H7F3O
• DSSTOX Substance ID: DTXSID90684217
• Molecular Weight: 224.18 g/mol
• CAS No.: 1261961-13-0

Description

4-(2,4-Difluorophenyl)-2-fluorophenol, 95% (4-2,4-DFPF-2-FP) is a synthetic compound that is widely used in scientific research due to its unique properties. It is a colorless, odorless, and crystalline solid that is soluble in water and ethanol. 4-2,4-DFPF-2-FP is a versatile compound that has been used in various applications, such as in the synthesis of a variety of materials, as a reagent in organic synthesis, and as a probe for biological systems.

Scientific Research Applications

4-2,4-DFPF-2-FP has a wide range of applications in scientific research. It has been used as a reagent in the synthesis of a variety of materials, including organic dyes, organic semiconductors, and organic photovoltaics. It has also been used as a probe in biological systems, such as in the study of protein folding and the binding of small molecules to proteins. Additionally, 4-2,4-DFPF-2-FP has been used in the study of enzyme inhibition, as it can be used to inhibit the activity of certain enzymes.

Mechanism of Action

The mechanism of action of 4-2,4-DFPF-2-FP is not fully understood. However, it is believed to interact with proteins in a similar manner to other phenolic compounds, such as tyrosine and tryptophan. It is thought to form hydrogen bonds with the amino acid side chains of proteins, which can affect the structure and activity of the protein. Additionally, 4-2,4-DFPF-2-FP is thought to interact with the hydrophobic regions of proteins, which can also affect the structure and activity of the protein.
Biochemical and Physiological Effects
4-2,4-DFPF-2-FP has been shown to have a variety of biochemical and physiological effects. In vitro studies have shown that it can inhibit the activity of certain enzymes, such as cyclooxygenase-2, which is involved in the formation of prostaglandins. Additionally, 4-2,4-DFPF-2-FP has been shown to have anti-inflammatory and antioxidant effects, as well as to inhibit the growth of certain cancer cell lines.

Advantages and Limitations for Lab Experiments

The advantages of using 4-2,4-DFPF-2-FP in laboratory experiments include its low cost, its availability, and its versatility. Additionally, it is relatively non-toxic, making it safe to use in a laboratory setting. The main limitation of using 4-2,4-DFPF-2-FP is that its mechanism of action is not fully understood, which can make it difficult to interpret the results of experiments.

Future Directions

There are a number of potential future directions for the use of 4-2,4-DFPF-2-FP in scientific research. For example, it could be used as a probe to study the structure and function of proteins in more detail. Additionally, it could be used to study the effects of various environmental factors, such as temperature and pH, on the structure and activity of proteins. Furthermore, it could be used to study the effects of various drugs on the structure and activity of proteins. Finally, it could be used to study the effects of various genetic mutations on the structure and activity of proteins.

Synthesis Methods

4-2,4-DFPF-2-FP is synthesized by a process known as the Williamson ether synthesis. This process involves reacting a phenol with a halogenated alkyl halide in the presence of an alkoxide base. The reaction produces an ether, which is then reacted with a second alkyl halide in the presence of an alkoxide base to produce 4-2,4-DFPF-2-FP. The reaction is typically carried out in anhydrous conditions and requires a catalyst, such as an alkali metal hydroxide, to facilitate the reaction.